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Compound of Interest

Compound Name:
Methyl 4-aminobutanoate

hydrochloride

Cat. No.: B082371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methyl 4-aminobutanoate hydrochloride, also known as GABA methyl ester hydrochloride, is

a derivative of the principal inhibitory neurotransmitter in the central nervous system, gamma-

aminobutyric acid (GABA). Its esterified form offers altered physicochemical properties that are

of significant interest in neuropharmacology and drug design. This technical guide provides a

comprehensive overview of the known physical and chemical properties of Methyl 4-
aminobutanoate hydrochloride, compiled from various chemical data sources.

Core Physical and Chemical Properties
The fundamental physicochemical characteristics of Methyl 4-aminobutanoate hydrochloride
are summarized in the table below. This data is crucial for its handling, formulation, and

application in research and development.
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Property Value Source(s)

Molecular Formula C₅H₁₂ClNO₂ [1][2]

Molecular Weight 153.61 g/mol [1][3][4]

Appearance
White to almost white

crystalline powder or crystals
[1][3]

Melting Point 105-107 °C [3]

120-125 °C (lit.) [1][5][6]

122.0 to 126.0 °C [7]

Boiling Point 164.8 °C at 760 mmHg [3][5]

Density 0.99 g/cm³ [3]

Solubility Soluble in DMSO (30 mg/mL) [8]

Flash Point 38.7 °C [3][5]

Vapor Pressure 1.93 mmHg at 25°C [3][5]

pKa Data not available

LogP (XLogP3) 1.40060 [3]

Hydrogen Bond Donor Count 2 [3]

Hydrogen Bond Acceptor

Count
3 [3]

Spectral Data
Spectral analysis is fundamental for the structural confirmation of Methyl 4-aminobutanoate
hydrochloride.

¹H NMR (400 MHz, D₂O): δ 3.46 (s, 3H), 2.79 (t, J = 7.6 Hz, 2H), 2.28 (t, J = 7.3 Hz, 2H),

1.77-1.67 (m, 2H).[1]

Mass Spectrometry (ESI-MS): Calculated for [M + H - HCl]⁺ m/z: 118.1, Measured: 118.1.[1]
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Experimental Methodologies
While detailed experimental protocols for the determination of the above physical properties

are not extensively published in readily available literature, a general synthetic method has

been described.

Synthesis of Methyl 4-aminobutanoate hydrochloride
A common laboratory-scale synthesis involves the esterification of gamma-aminobutyric acid

(GABA). Thionyl chloride (20 mmol) is added dropwise to a solution of gamma-aminobutyric

acid (10 mmol) in methanol (20 mL) under ice bath conditions.[1] The reaction mixture is then

stirred at room temperature for approximately 2 hours.[1] Following the reaction, the solvent is

removed by rotary evaporation to yield the product as a white solid.[1]

Structural and Property Relationships
The chemical structure of Methyl 4-aminobutanoate hydrochloride dictates its physical

properties and, consequently, its behavior in biological and chemical systems. The following

diagram illustrates the key structural features and their influence on the compound's

characteristics.

Structural Features
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Structural Features and Property Influences.

Handling and Storage
For optimal stability, Methyl 4-aminobutanoate hydrochloride should be stored in a cool,

dark place, preferably at temperatures below 15°C. It is recommended to store the compound

under an inert atmosphere as it is sensitive to air and moisture.[4] For solutions, it is advised to

aliquot and store at -20°C for up to one month or -80°C for up to six months to prevent

degradation from repeated freeze-thaw cycles.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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